Cas no 515162-20-6 ({4-(4-Methylpiperazin-1-yl)methylphenyl}methylamine)

• Product Name: {4-(4-Methylpiperazin-1-yl)methylphenyl}methylamine
• CAS No: 515162-20-6
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• MDL: MFCD08060530
• CID: 366208
• PubChem ID: 24885430
• Update Time: 2025-05-19

{4-(4-Methylpiperazin-1-yl)methylphenyl}methylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-[(4-methyl-1-piperazinyl)methyl]-
• [4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanamine
• {4-[(4-Methylpiperazin-1-yl)-methyl]phenyl}methylamine
• 4-[(4-Methyl-1-piperazinyl)methyl]benzylamine
• (4-((4-methylpiperazin-1-yl)methyl)phenyl)methanamine
• {4-[(4-methylpiperazin-1-yl)methyl]phenyl}methanamine
• 4-(4-methyl-1-piperazinylmethyl)benzylamine
• 4-[(4-Methylpiperazin-1-yl)methyl]benzylamine
• 678449_ALDRICH
• AC1ONMGT
• AC1Q3ZXX
• CTK4J4394
• SureCN111367
• {4-[(4-Methylpiperazin-1-yl)methyl]phenyl}methylamine
• HILINUGDTTXRNZ-UHFFFAOYSA-N
• AKOS000125625
• (4-[(4-Methylpiperazin-1-yl)methyl]phenyl)methylamine
• 515162-20-6
• 1-{4-[(4-methylpiperazin-1-yl)methyl]phenyl}methanamine
• 4-[(4-Methyl-1-piperazinyl)methyl]benzylamine, 97%
• SCHEMBL111367
• MFCD08060530
• EN300-40879
• CS-0206270
• [4-[(4-METHYLPIPERAZIN-1-YL)METHYL]PHENYL]METHYLAMINE
• TS-01513
• DTXSID80428763
• F78837
• {4-(4-Methylpiperazin-1-yl)methylphenyl}methylamine

• MDL： MFCD08060530
• Inchi： 1S/C13H21N3/c1-15-6-8-16(9-7-15)11-13-4-2-12(10-14)3-5-13/h2-5H,6-11,14H2,1H3
• InChI Key： HILINUGDTTXRNZ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(CN)=CC=2)CCN(C)CC1

Computed Properties

• Exact Mass: 219.17400
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Density: 1.0154 g/mL at 25 °C
• Boiling Point: 336.5°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.547
• PSA: 32.50000
• LogP: 1.46880

{4-(4-Methylpiperazin-1-yl)methylphenyl}methylamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on {4-(4-Methylpiperazin-1-yl)methylphenyl}methylamine

Chemical Profile of {4-(4-Methylpiperazin-1-yl)methylphenyl}methylamine (CAS No. 515162-20-6)

{4-(4-Methylpiperazin-1-yl)methylphenyl}methylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential therapeutic applications. This compound, identified by its CAS number 515162-20-6, belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of considerable interest in both academic research and industrial development.

The molecular framework of {4-(4-Methylpiperazin-1-yl)methylphenyl}methylamine incorporates a {4-methylpiperazine} moiety, which is a well-known pharmacophore in medicinal chemistry. This piperazine derivative is frequently utilized in the synthesis of drugs due to its ability to modulate various biological pathways. The presence of the {methylphenyl} group further enhances the compound's potential by introducing additional interactive sites with biological targets.

Recent advancements in chemical biology have highlighted the importance of such derivatives in the development of novel therapeutic agents. The {4-methylpiperazine} component is particularly noted for its role in enhancing drug solubility and bioavailability, which are critical factors in pharmaceutical design. Moreover, the {methylphenyl} group contributes to the compound's ability to interact with specific receptors and enzymes, thereby influencing its pharmacological effects.

In the context of contemporary research, {4-(4-Methylpiperazin-1-yl)methylphenyl}methylamine has been explored for its potential in addressing various neurological and cardiovascular disorders. Studies have demonstrated that derivatives of this compound can exhibit significant activity against enzymes and receptors involved in these conditions. For instance, modifications to the {methylpiperazine} core have been shown to improve binding affinity and selectivity, leading to more effective therapeutic outcomes.

The synthesis of {4-(4-Methylpiperazin-1-yl)methylphenyl}methylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic amination and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also allow for structural modifications that can fine-tune its pharmacological properties.

One of the most compelling aspects of this compound is its versatility in drug design. The combination of the {4-methylpiperazine} and {methylphenyl} groups provides a scaffold that can be easily modified to target different biological pathways. This flexibility has led to numerous derivative compounds being investigated for their therapeutic potential. Researchers are particularly interested in how subtle changes to the molecular structure can influence receptor binding affinity and metabolic stability.

The pharmacokinetic profile of {4-(4-Methylpiperazin-1-yl)methylphenyl}methylamine is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its clinical use. Preclinical studies have provided valuable insights into these processes, suggesting that this compound may exhibit favorable pharmacokinetic properties suitable for systemic administration.

Furthermore, computational modeling and molecular dynamics simulations have played a pivotal role in elucidating the interactions between {4-(4-Methylpiperazin-1-yl)methylphenyl}methylamine and biological targets. These computational approaches have helped researchers predict binding affinities and identify potential side effects before conducting expensive wet-lab experiments. Such advancements are accelerating the drug discovery process and reducing time-to-market for new therapeutics.

The regulatory landscape for pharmaceutical compounds like {4-(4-Methylpiperazin-1-yl)methylphenyl}methylamine is stringent but well-established. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use. Manufacturers must adhere to Good Manufacturing Practices (GMP) and conduct rigorous preclinical and clinical trials to demonstrate the compound's benefits outweigh any potential risks.

In conclusion, {4-(4-Methylpiperazin-1-yl)methylphenyl}methylamine represents a promising area of research within pharmaceutical chemistry. Its unique molecular structure, combined with recent advancements in synthetic methodologies and computational biology, positions it as a valuable candidate for further development. As research continues to uncover new therapeutic applications, this compound is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.